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Compound of Interest

5-Bromo-2-hydroxy-3-
Compound Name:
methoxybenzaldehyde

Cat. No.: B183005

An In-depth Technical Guide to 5-Bromo-2-hydroxy-3-methoxybenzaldehyde

This guide provides a comprehensive overview of the chemical and physical properties,
synthesis, and reactivity of 5-Bromo-2-hydroxy-3-methoxybenzaldehyde, a key intermediate
in the synthesis of various organic compounds. The information is intended for researchers,
scientists, and professionals in the field of drug development and materials science.

Core Chemical Properties

5-Bromo-2-hydroxy-3-methoxybenzaldehyde, also known as 5-Bromo-o-vanillin, is an
organic compound with the chemical formula CsH7BrOs[1][2][3]. It presents as a yellow or
colorless crystalline solid[1][4].

Physical and Chemical Data

The quantitative physical and chemical properties of 5-Bromo-2-hydroxy-3-
methoxybenzaldehyde are summarized in the table below for easy reference.
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Property Value Source

5-bromo-2-hydroxy-3-

UPAC Name methoxybenzaldehyde 2l
Molecular Formula CsH7BrOs [11[2][3]
Molar Mass 231.04 g/mol [11[2]
Melting Point 119-130 °C [1]]4]
Density 1.6494 g/cm3 (rough estimate) [1]

pKa 7.62 £ 0.23 (Predicted) [1]
Vapor Pressure 0.00272 mmHg at 25°C [1]

Soluble in most organic
Solubility solvents (e.g., ethanol, [1]

acetone, dichloromethane)

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of the compound. The
following tables detail the nuclear magnetic resonance (NMR) spectral data.

H NMR (400 MHz, CDCIs/TMS)[4]

. . Coupling
Chemical Shift e . .
Multiplicity Integration Assighment Constant (J)
(3) ppm
Hz
11.00 Singlet 1H OH -
9.86 Singlet 1H CHO -
7.31 Doublet 1H 6-H 24
7.18 Doublet 1H 4-H 24
3.92 Singlet 3H OCHs -

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2-hydroxy-3-methoxybenzaldehyde
https://www.chembk.com/en/chem/5-bromo-2-hydroxy-3-methoxybenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2-hydroxy-3-methoxybenzaldehyde
https://www.scbt.com/p/5-bromo-2-hydroxy-3-methoxybenzaldehyde-5034-74-2
https://www.chembk.com/en/chem/5-bromo-2-hydroxy-3-methoxybenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2-hydroxy-3-methoxybenzaldehyde
https://www.chembk.com/en/chem/5-bromo-2-hydroxy-3-methoxybenzaldehyde
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5221945.htm
https://www.chembk.com/en/chem/5-bromo-2-hydroxy-3-methoxybenzaldehyde
https://www.chembk.com/en/chem/5-bromo-2-hydroxy-3-methoxybenzaldehyde
https://www.chembk.com/en/chem/5-bromo-2-hydroxy-3-methoxybenzaldehyde
https://www.chembk.com/en/chem/5-bromo-2-hydroxy-3-methoxybenzaldehyde
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5221945.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183005?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

13C NMR (100 MHz, CDCIl3)[4]

Chemical Shift (8) ppm Assignment
1954 CHO

150.9 C-3

149.3 C-2

126.1 C-4

121.3 C-1

120.8 C-6

111.1 C-5

56.3 OCHs

Reactivity and Applications

5-Bromo-2-hydroxy-3-methoxybenzaldehyde serves as a versatile intermediate in organic
synthesis. Its functional groups—aldehyde, hydroxyl, methoxy, and bromo—allow for a wide
range of chemical transformations. It is particularly employed in the synthesis of:

Ailanthoidol via Stille coupling[4].

e Chromenone derivatives, such as 6-bromo-8-methoxy-3-(methoxycarbonyl)-2H-chromen-2-
one[4].

e Benzimidazole-based ligands, like 2-(1H-benzoimidazol-2-yl)-4-bromo-6-methoxy-phenol[4].

» Chromogenic reagents for analytical applications[4].

o Schiff base derivatives, including (E)-N'-(5-bromo-2-hydroxy-3-methoxybenzylidene)-2-
hydroxybenzohydrazide monohydrate[4].

Its utility also extends to the development of drugs, dyes, pigments, and organic photoelectric
functional materials[1].
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Synthetic utility of the title compound.

Experimental Protocols

Synthesis of 5-Bromo-2-hydroxy-3-

methoxybenzaldehyde

A common and high-yield synthesis method starts from o-vanillin (2-hydroxy-3-

methoxybenzaldehyde)[4][5].
Materials:

o-Vanillin

Acetic acid

Sodium acetate

Bromine
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Dichloromethane

Magnesium sulfate (anhydrous)

Water

Brine

Procedure:[4]

Dissolve o-vanillin (e.g., 4.0 g, 0.026 mol) in acetic acid (80 mL) in a reaction flask.

e Cool the solution to 0 °C in an ice bath.

e Add sodium acetate (2.37 g, 0.029 mol) to the solution.

e Slowly add bromine (1.49 mL, 0.029 mol) dropwise to the reaction mixture.

* Remove the ice bath and stir the mixture at room temperature for 30 minutes.

e Upon reaction completion, add water (100 mL) to quench the reaction.

o Extract the aqueous phase with dichloromethane (3 x 80 mL).

» Combine the organic phases and wash sequentially with water (100 mL) and brine (50 mL).

» Dry the organic layer over anhydrous magnesium sulfate.

o Concentrate the solution under reduced pressure to remove the solvent, yielding the crude
product.

Purification:[4] The crude product is purified by flash column chromatography using a solvent
system of petroleum ether:ethyl acetate (19:1). This process yields 5-bromo-2-hydroxy-3-
methoxybenzaldehyde as a yellow solid with a yield of approximately 98%.
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Synthesis and purification workflow.
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Safety and Handling

5-Bromo-2-hydroxy-3-methoxybenzaldehyde is considered hazardous. It causes skin and
serious eye irritation and may cause respiratory irritation[1][6].

e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation)[7].

 Precautionary Measures:

[¢]

Avoid breathing dust, fume, gas, mist, vapors, or spray|[6].

[¢]

Wash hands and any exposed skin thoroughly after handling[6][8].

o

Use only outdoors or in a well-ventilated area[6].

(¢]

Wear protective gloves, clothing, and eye/face protection[1][6].

[¢]

In case of contact with eyes, rinse immediately with plenty of water and seek medical
advice[1].

e Storage: The compound is air-sensitive[1][6]. It should be stored under an inert gas (e.g.,
nitrogen or argon) in a cool place (2-8°C)[1]. Keep the container tightly closed in a dry and
well-ventilated place[8][9].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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